Cas no 60166-98-5 (5-Amino-N,N'-bis2-hydroxy-1-(hydroxymethyl)ethyl-2,4,6-triiodo-1,3-benzenedicarboxamide)

• Product Name: 5-Amino-N,N'-bis2-hydroxy-1-(hydroxymethyl)ethyl-2,4,6-triiodo-1,3-benzenedicarboxamide
• CAS No: 60166-98-5
• MF: C₁₄H₁₈I₃N₃O₆
• MW: 705.022640705109
• CID: 830768
• PubChem ID: 10439744
• Update Time: 2025-08-05

5-Amino-N,N'-bis2-hydroxy-1-(hydroxymethyl)ethyl-2,4,6-triiodo-1,3-benzenedicarboxamide Chemical and Physical Properties

Names and Identifiers

• Iopamidol Related Compund A
• 5-AMINO-N,N'-BIS[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-2,4,6-TRIIODO-1,3-BENZENEDICARBOXAMIDE
• 5-Amino-N,N'-bis(1,3-dihydroxy-2-propyl)-2,4,6-triiodoisophthalamide
• 5-amino-N,N'-bis-(2-hydroxy-1-hydroxymethylethyl)-2,4,6-triiodoisophthalamide
• Iopamidol Related Compound A (50 mg) (N,N'-Bis-(1,3-dihydroxy-2-propyl)-5-amino-2,4,6-triiodoiso-phthal
• Iopamidol Related Compound A (50 mg) (N,N-Bis-(1,3-dihydroxy-2-propyl)-5-amino-2,4,6-triiodoiso-phthalamide)
• N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-amino-2,4,6-triiodoisophthaldiamide
• 5-Amino-N,N′-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodobenzene-1,3-dicarboxamide
• N,N′-Bis(1,3-dihydroxy-2-propyl)-5-amino-2,4,6-triiodoisophthalamide
• N,N′-Bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-amino-2,4,6-triiodoisophthalamide
• 5-amino-1-N,3-N-bis(1,3-dihydroxypropan-2-yl)-2,4,6-triiodobenzene-1,3-dicarboxamide
• UNII-JK9TZ8JY3W
• F81345
• s-n,n'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-amino-2,4,6-triiodo-1,3-benzenedicarboxamide
• Iopamidol impurity A
• 60166-98-5
• 6-Hydroxy-3,4-dihydro-1H-quinolin-2-one N,N'-bis-(1,3-dihydroxy-2-propyl)-5-amino-2,4,6-triiodoisophthalamide)
• JK9TZ8JY3W
• 5-Amino-N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodobenzene-1,3-dicarboxamide
• FVLWRKHQMFPOQE-UHFFFAOYSA-N
• 5-Amino-N,N'-bis[2-hydroxy-1-(hydroxymethyl) ethyl]-2,4,6-triiodobenzene-1,3-dicarboxamide
• USP Iopamidol Related Compound A; Iopamidol EP Impurity A
• 5-Amino-N1,N3-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodo-1,3-benzenedicarboxamide; 5-Amino-N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodobenzene-1,3-dicarboxamide; Iopamidol impurity A; N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethy]-5-amino-2,4,6-tri-iodoisophthalamide; Iopamidol Related Compound A; Iopamidol Impurity A
• NS00133512
• N,N'-Bis-(1,3-dihydroxy-2-propyl)-5-amino-2,4,6-triiodoisophthalamide
• BCP34387
• 5-Amino-N1,N3-bis(1,3-dihydroxypropan-2-yl)-2,4,6-triiodoisophthalamide
• 1,3-Benzenedicarboxamide, 5-amino-N1,N3-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-
• SCHEMBL2763618
• (N,N'-Bis-(1,3-dihydroxy-2-propyl)-5-amino-2,4,6-triiodoiso-phthalamide
• 5-Amino-N,N'-bis2-hydroxy-1-(hydroxymethyl)ethyl-2,4,6-triiodo-1,3-benzenedicarboxamide

• Inchi： 1S/C14H18I3N3O6/c15-9-7(13(25)19-5(1-21)2-22)10(16)12(18)11(17)8(9)14(26)20-6(3-23)4-24/h5-6,21-24H,1-4,18H2,(H,19,25)(H,20,26)
• InChI Key： FVLWRKHQMFPOQE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=C(C=1C(NC(CO)CO)=O)I)N)I)C(NC(CO)CO)=O

Computed Properties

• Exact Mass: 704.83300
• Monoisotopic Mass: 704.8330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 165.14000
• LogP: 0.61160

5-Amino-N,N'-bis2-hydroxy-1-(hydroxymethyl)ethyl-2,4,6-triiodo-1,3-benzenedicarboxamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 5-Amino-N,N'-bis2-hydroxy-1-(hydroxymethyl)ethyl-2,4,6-triiodo-1,3-benzenedicarboxamide

Introduction to 5-Amino-N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-1,3-benzenedicarboxamide (CAS No. 60166-98-5)

5-Amino-N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-1,3-benzenedicarboxamide, a compound with the CAS number 60166-98-5, represents a significant advancement in the field of medicinal chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The presence of multiple iodine atoms and functional groups such as amino and hydroxymethyl ethyl chains makes it a versatile molecule for further chemical modifications and biological studies.

The< strong>name of the compound itself provides valuable insights into its chemical structure. The core structure is a benzenedicarboxamide, which is a derivative of benzoic acid with two carboxamide groups. The presence of three iodine atoms at positions 2, 4, and 6 on the benzene ring enhances its reactivity and makes it a promising candidate for various chemical reactions, including cross-coupling reactions and metal-catalyzed transformations. Additionally, the two amino groups at positions N1 and N3 contribute to its ability to form hydrogen bonds and interact with biological targets.

In recent years, there has been growing interest in the development of iodinated aromatic compounds due to their applications in imaging techniques, such as positron emission tomography (PET). The< strong>iode atoms in this compound can be utilized for radiolabeling purposes, enabling researchers to track biological processes in vivo. For instance, PET scans using radiolabeled derivatives of this compound could provide valuable insights into metabolic pathways and disease progression.

The< strong>functional groups present in this molecule also make it an attractive scaffold for drug design. The hydroxymethyl ethyl chains attached to the amino groups can be modified to enhance solubility or target specific biological receptors. Furthermore, the carboxamide groups can be used to link this compound to other pharmacophores or biomolecules, creating novel hybrid molecules with enhanced therapeutic properties.

Recent studies have explored the< strong>biological activity of related compounds, providing a foundation for understanding the potential of 5-Amino-N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-1,3-benzenedicarboxamide. For example, researchers have investigated the effects of iodinated benzenedicarboxamides on enzymes and receptors involved in inflammation and cancer. These studies have shown that such compounds can modulate the activity of key signaling pathways, making them potential candidates for therapeutic intervention.

The< strong>synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of iodine atoms into the benzene ring typically requires electrophilic aromatic substitution reactions or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the amino groups with hydroxymethyl ethyl chains involves nucleophilic substitution reactions or reductive amination techniques. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

The< strong>pharmacokinetic properties of 5-Amino-N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-1,3-benzenedicarboxamide are also crucial for its potential therapeutic applications. Studies have shown that iodinated compounds can exhibit varying levels of biodistribution depending on their molecular weight and lipophilicity. Understanding these properties is essential for designing effective drug delivery systems and optimizing dosing regimens.

In conclusion, 5-Amino-N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-1,3-benzenedicarboxamide (CAS No. 60166-98-5) is a multifaceted compound with significant potential in medicinal chemistry and biochemistry. Its unique structural features make it a valuable tool for research in areas such as imaging techniques and drug design. Further studies are warranted to fully elucidate its biological activity and pharmacokinetic properties, paving the way for novel therapeutic applications.